Cas no 877644-54-7 (ethyl 2-1,6,7-trimethyl-8-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: ethyl 2-1,6,7-trimethyl-8-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 877644-54-7
• MF: C₂₁H₂₃N₅O₄
• MW: 409.438424348831
• CID: 5762887
• PubChem ID: 16614345
• Update Time: 2025-07-09

ethyl 2-1,6,7-trimethyl-8-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• F2542-0871
• 877644-54-7
• ethyl 2-(1,6,7-trimethyl-2,4-dioxo-8-(o-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
• SR-01000021767
• ethyl 2-[4,7,8-trimethyl-6-(2-methylphenyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• VU0491296-1
• SR-01000021767-1
• Z237491970
• AKOS001366782
• 3H-Imidazo[2,1-f]purine-3-acetic acid, 1,2,4,8-tetrahydro-1,6,7-trimethyl-8-(2-methylphenyl)-2,4-dioxo-, ethyl ester
• ethyl 2-1,6,7-trimethyl-8-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

• Inchi： 1S/C21H23N5O4/c1-6-30-16(27)11-24-19(28)17-18(23(5)21(24)29)22-20-25(13(3)14(4)26(17)20)15-10-8-7-9-12(15)2/h7-10H,6,11H2,1-5H3
• InChI Key： ZRRATYUYWXOAEN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CC(=O)OCC)=O)N=C1N(C3C=CC=CC=3C)C(C)=C(C)N12

Computed Properties

• Exact Mass: 409.17500423g/mol
• Monoisotopic Mass: 409.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 532.3±60.0 °C(Predicted)
• pka: 5.20±0.20(Predicted)

Additional information on ethyl 2-1,6,7-trimethyl-8-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Comprehensive Overview of Ethyl 2-(1,6,7-Trimethyl-8-(2-Methylphenyl)-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purin-3-yl)Acetate (CAS No. 877644-54-7)

The compound ethyl 2-(1,6,7-trimethyl-8-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate (CAS No. 877644-54-7) is a highly specialized chemical entity with a unique molecular structure. This derivative of the imidazo[1,2-g]purine class has garnered significant attention in recent years due to its potential applications in pharmaceutical research and organic synthesis. The compound's intricate heterocyclic framework, featuring both imidazole and purine moieties, makes it a subject of interest for researchers exploring novel bioactive molecules.

In the context of current scientific trends, ethyl 2-(1,6,7-trimethyl-8-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate aligns with several cutting-edge research areas. The growing demand for small molecule modulators in drug discovery has put a spotlight on complex nitrogen-containing heterocycles like this compound. Its structural features suggest potential as a kinase inhibitor scaffold, a topic frequently searched in academic databases and patent literature. The presence of both hydrogen bond acceptors and lipophilic groups in its architecture makes it particularly interesting for structure-activity relationship studies.

The synthesis of CAS 877644-54-7 involves sophisticated multi-step organic transformations, typically starting from appropriately substituted purine precursors. Recent advances in green chemistry methodologies have sparked discussions about optimizing the production process for this compound, addressing common search queries about eco-friendly synthesis and atom economy. The ethyl acetate moiety in the structure provides an interesting handle for further derivatization, making it a versatile intermediate for medicinal chemistry programs.

From a physicochemical properties perspective, this compound exhibits characteristics that are frequently analyzed in drug-likeness assessments. Computational studies of its molecular descriptors (such as logP, polar surface area, and rotatable bond count) suggest it may have favorable ADME properties, a topic of constant interest in pharmaceutical forums and research publications. The 2-methylphenyl substitution pattern contributes to its aromatic stacking potential, an important consideration in molecular recognition studies.

In the broader context of chemical space exploration, ethyl 2-(1,6,7-trimethyl-8-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate represents an interesting case study for scaffold hopping strategies. Its fused ring system offers multiple vectors for structure-based drug design, addressing common questions about privileged structures in medicinal chemistry. The compound's crystallographic data (when available) provides valuable insights into its three-dimensional conformation and potential binding modes.

The analytical characterization of CAS 877644-54-7 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), multidimensional NMR spectroscopy, and X-ray crystallography. These methods address the growing demand for structural elucidation protocols in complex organic molecules, a frequent search topic among analytical chemists. The compound's chromatographic behavior under various HPLC conditions is also of practical interest for quality control in research settings.

Looking forward, ethyl 2-(1,6,7-trimethyl-8-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate continues to be relevant in the era of precision medicine and targeted therapies. Its structural complexity aligns with current trends in fragment-based drug discovery, addressing frequent queries about molecular complexity in lead optimization. As research progresses, this compound may serve as a valuable tool for understanding protein-ligand interactions in various biological systems.